Telocinobufagin

Specification

• CAS No.: 472-26-4
• Molecular Formula: C24H34O5
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 5-[(3S,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pyran-2-one
• Standard InChI: InChI=1S/C24H34O5/c1-21-9-5-16(25)13-23(21,27)11-7-19-18(21)6-10-22(2)17(8-12-24(19,22)28)15-3-4-20(26)29-14-15/h3-4,14,16-19,25,27-28H,5-13H2,1-2H3/t16-,17+,18-,19+,21+,22+,23-,24-/m0/s1
• Standard InChI Key: PBSOJKPTQWWJJD-ZBDZJSKLSA-N
• Isomeric SMILES: C[C@]12CC[C@@H](C[C@]1(CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(CC[C@@H]4C5=COC(=O)C=C5)O)C)O)O
• SMILES: O=C(C=C1)OC=C1[C@H]2CC[C@]3(O)[C@]4([H])CC[C@]5(O)C[C@@H](O)CC[C@]5(C)[C@@]4([H])CC[C@]23C
• Canonical SMILES: CC12CCC(CC1(CCC3C2CCC4(C3(CCC4C5=COC(=O)C=C5)O)C)O)O
• Appearance: Solid powder

Introduction

Chemical Properties and Pharmacokinetics

Structural and Physicochemical Characteristics

Telocinobufagin’s chemical structure includes hydroxyl and carbonyl groups critical for its bioactivity. Its canonical SMILES notation is:
$\text{O[C@@]([C@@]1(CC2)C)(CC[C@@H]1C(C=C3)=COC3=O)[C@@](CC[C@@]45O)([H])[C@@]2([H])[C@]4(CC[C@H](O)C5)C}$
This configuration facilitates interactions with cellular targets such as Na+/K+-ATPase and kinase enzymes.

Table 1: Physicochemical Properties of Telocinobufagin

Property	Value
Molecular Weight	402.52 g/mol
Solubility	50 mg/mL in DMSO
Storage Conditions	-20°C (stable for 1 month)
CAS Number	472-26-4

Anticancer Mechanisms and Efficacy

Non-Small-Cell Lung Cancer (NSCLC)

Telocinobufagin suppresses NSCLC proliferation and metastasis by inhibiting STAT3 phosphorylation at Tyr705, blocking downstream targets like MCL1 and BCL2. In A549 xenografts, telocinobufagin (2 mg/kg/day) reduced tumor volume by 58% and suppressed lung metastasis by 73%.